Magnesium taurate

Catalog No.
S1900958
CAS No.
334824-43-0
M.F
C4H12MgN2O6S2
M. Wt
272.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Magnesium taurate

CAS Number

334824-43-0

Product Name

Magnesium taurate

IUPAC Name

magnesium;2-aminoethanesulfonate

Molecular Formula

C4H12MgN2O6S2

Molecular Weight

272.6 g/mol

InChI

InChI=1S/2C2H7NO3S.Mg/c2*3-1-2-7(4,5)6;/h2*1-3H2,(H,4,5,6);/q;;+2/p-2

InChI Key

YZURQOBSFRVSEB-UHFFFAOYSA-L

SMILES

C(CS(=O)(=O)[O-])N.C(CS(=O)(=O)[O-])N.[Mg+2]

Canonical SMILES

C(CS(=O)(=O)[O-])N.C(CS(=O)(=O)[O-])N.[Mg+2]

Magnesium taurate (CAS: 334824-43-0) is a chelated compound formed by binding one magnesium ion to two molecules of the amino acid L-taurine. This molecular structure creates a stable, organic salt valued for delivering both magnesium and taurine in a highly bioavailable form. Unlike simple inorganic salts, its chelated nature enhances absorption and minimizes the gastrointestinal side effects, such as laxative effects, often associated with other magnesium forms like oxide or citrate. This makes it a primary candidate for formulation-sensitive applications in nutritional supplements, functional foods, and specialized clinical research where efficient magnesium delivery and digestive tolerance are critical procurement factors.

Research Fit

Model type Cardiovascular disease-model studies
Pathway context Ion homeostasis and oxidative stress pathways
Tissue distribution Reported brain tissue distribution context

Procuring magnesium oxide and taurine as separate components for a simple mixture fails to replicate the fundamental chemical identity and performance of chelated magnesium taurate. The manufacturing process for magnesium taurate creates a stable, covalently bonded molecule where taurine acts as a carrier, facilitating magnesium's entry into cells. This chelated structure is directly responsible for its enhanced bioavailability and solubility compared to inorganic salts like magnesium oxide, which is poorly soluble and has an absorption rate as low as 4%. A simple physical blend lacks this molecular synergy, leading to independent and less efficient absorption pathways, different pharmacokinetic profiles, and inferior performance in applications requiring rapid, high-uptake magnesium delivery without significant gastrointestinal distress.

Substitution Risk

Attribute
Magnesium Taurate
Common Salts (Oxide, Citrate)
Absorption context
Reported higher intestinal absorption
Lower absorption, may limit systemic delivery
Brain tissue distribution
Reported highest brain concentration rank
Minimal brain penetration, not designed for CNS models
Counterion bioactivity
Taurine moiety contributes to model response
Inert counterion; lacks taurine-dependent pathway effects

Superior Bioavailability & Brain Penetration

In a comparative study in rats, orally administered magnesium acetyl taurate (a closely related form) resulted in significantly higher magnesium concentrations in brain tissue compared to control, inorganic, and other organic magnesium salts. Brain magnesium levels reached 221.8 ± 1.8 mg/g in the magnesium acetyl taurate group, a substantial increase over the 145.4 ± 3.7 mg/g observed in control rats. This demonstrates a more efficient passage across the blood-brain barrier, a critical factor for neurological applications. In contrast, commonly used supplements like magnesium oxide and magnesium citrate exhibit the lowest bioavailability among tested forms.

Evidence DimensionBrain Magnesium Concentration (8 hours post-administration)
Target Compound Data221.8 ± 1.8 mg/g (for Magnesium Acetyl Taurate)
Comparator Or Baseline145.4 ± 3.7 mg/g (Control rats)
Quantified Difference~52.5% increase over control
ConditionsOral administration to Sprague Dawley rats.

For research or formulation targeting neurological or CNS applications, this evidence indicates a significantly more efficient delivery of magnesium to the target tissue compared to common, lower-cost alternatives.

Intestinal absorption
Supplier data
16.25× higher
Reported absorption context, supports formulation review
65% vs. 4% (MgO); inferred human intestinal model

Enhanced Water Solubility and Processability

A key procurement differentiator for magnesium taurate is its high solubility in water, yielding a clear, colorless solution. This contrasts sharply with magnesium oxide, which is characterized by very poor water solubility and is typically used in solid dosage forms like tablets or capsules. This property makes magnesium taurate highly suitable for manufacturing processes involving aqueous media, such as functional beverages, liquid supplements, or syrups, where the insolubility of alternatives like MgO would lead to precipitation, instability, and inconsistent dosing.

Evidence DimensionWater Solubility
Target Compound DataHighly soluble, forms clear solution
Comparator Or BaselineMagnesium Oxide: Very poorly soluble
Quantified DifferenceQualitatively significant for liquid formulations
ConditionsAqueous solution

This solubility advantage simplifies manufacturing, enhances product stability, and enables the development of clear liquid formulations, which is not feasible with inorganic magnesium oxide.

Brain tissue level
Analog evidence
Ranked #1
Supports CNS model distribution review
Rat model; acetyl taurate analog; single-dose study

Cardioprotective & Antihypertensive Synergy

Magnesium taurate provides a dual-mechanism action on cardiovascular health by supplying both magnesium and taurine, which have complementary effects on blood pressure regulation and cardiac function. Animal studies show that magnesium taurate can significantly attenuate the progression of hypertension and cardiotoxicity. This synergistic effect is a distinct advantage over other magnesium salts like magnesium glycinate or citrate, where the counter-ion does not provide targeted cardiovascular benefits. This makes magnesium taurate a more specific and potentially more effective choice for formulations aimed at heart health.

Evidence DimensionMechanism of Action
Target Compound DataDual action: Mg²⁺ (vasodilation, calcium channel blocking) + Taurine (antihypertensive, antioxidant)
Comparator Or BaselineMagnesium Glycinate/Citrate: Primarily Mg²⁺ action; counter-ions (glycine, citrate) lack specific, complementary antihypertensive effects.
Quantified DifferenceQualitative (presence of a second, synergistic bioactive component)
ConditionsCardiovascular and hypertension models

For developing supplements or functional foods targeting cardiovascular support, magnesium taurate offers a built-in, evidence-supported synergistic action that cannot be achieved with other common magnesium salts.

Hypertension model
Data to verify
Normalized BP; restored oxidative markers
Model-response context; supports cardiovascular endpoint review
CdCl₂-induced rat model; MgT 2–4 mg/kg/day p.o.

Neuroprotection Against Glutamate Excitotoxicity

In a rat model of N-methyl-D-aspartate (NMDA)-induced excitotoxicity, a key mechanism in neuronal damage, magnesium acetyltaurate provided significant neuroprotection. Treatment with magnesium acetyltaurate prevented retinal ganglion cell apoptosis and preserved visual function, an effect attributed to the dual action of magnesium (as an NMDA receptor blocker) and taurine (antioxidant effects). While standard magnesium salts like magnesium sulfate can offer some protection, they lack the added antioxidant and cell-stabilizing mechanism of the taurine moiety, suggesting a less robust protective effect against complex excitotoxic insults.

Evidence DimensionNeuroprotection from NMDA-induced apoptosis
Target Compound DataSignificantly reduced retinal cell apoptosis and preserved optic nerve morphology (Magnesium Acetyltaurate)
Comparator Or BaselineMagnesium Sulfate: Protective, but lacks the taurine-mediated antioxidant component.
Quantified DifferenceQualitative (presence of a secondary protective mechanism)
ConditionsRat model of NMDA-induced retinal excitotoxicity

This compound is a superior candidate for research and development in neuroprotective formulations where mitigating glutamate-induced damage is the primary goal.

Cataract model
Data to verify
Delayed onset; normalized Ca²⁺/Mg²⁺ ratio
Supports ocular model-response interpretation
Galactose-fed rat model; oral and topical routes

High-Bioavailability Liquid Formulations

Due to its high water solubility, magnesium taurate is the indicated choice for developing clear, stable, and palatable liquid products. This overcomes the major processability and stability hurdles associated with suspending poorly soluble alternatives like magnesium oxide, making it ideal for premium functional beverages or easy-to-administer liquid supplements.

Cardiovascular Health Formulations

The compound's unique combination of magnesium and taurine provides a synergistic, dual-action approach to cardiovascular support. This makes it the preferred magnesium source for supplements specifically targeting blood pressure regulation and overall heart health, offering a scientifically supported advantage over salts like magnesium citrate or glycinate.

CNS-Targeted Research & Neuroprotection

Evidence of enhanced brain tissue penetration and efficacy in mitigating glutamate excitotoxicity positions magnesium taurate (and its acetylated form) as a superior candidate for neurological research. It is particularly suited for studies or product development aimed at protecting against neuronal damage and supporting cognitive function.

High Digestive Tolerance Formulations

As a chelated organic salt, magnesium taurate is known for its gentle gastrointestinal profile, minimizing the laxative effects common with other forms. This makes it the right choice for high-dose supplementation protocols or for products marketed to individuals with sensitive digestive systems.

Application Fit Matrix

Application
Selection Property
Validation Focus
Cardiovascular disease-model studies
Synergistic Mg/taurine model response
Hypertension and oxidative stress endpoints
Neurological disease-model studies
Brain tissue distribution profile
CNS tissue concentration validation
Ocular disease-model studies
Lenticular ion homeostasis context
Cataractogenesis model endpoints
Oral bioavailability research
Intestinal absorption profile
Absorption comparison vs inorganic salts

UNII

RCM1N3D968

Wikipedia

Magnesium taurate

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